Cas no 10468-26-5 (Benzenamine, N-1-cyclohexen-1-yl-N-methyl-)

• Product Name: Benzenamine, N-1-cyclohexen-1-yl-N-methyl-
• CAS No: 10468-26-5
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 1145104
• PubChem ID: 11183079
• Update Time: 2025-04-20

Benzenamine, N-1-cyclohexen-1-yl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-1-cyclohexen-1-yl-N-methyl-
• N-(1-Cyclohexenyl)-N-methylaniline
• N-(cyclohexen-1-yl)-N-methylaniline
• N-Methyl-N-(1-cyclohexenyl)aniline
• N-Methyl-N-phenyl-1-cyclohexene-1-amine
• N-(1-Cyclohexen-1-yl)-N-methylbenzenamine
• SCHEMBL11782357
• 10468-26-5
• DTXSID40457918
• N-methyl-N-cyclohexenylaniline

• Inchi： 1S/C13H17N/c1-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2,4-5,8-10H,3,6-7,11H2,1H3
• InChI Key： GNROSMHJEUZVFQ-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1)C1=CCCCC1

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 26.02
• LogP: 3.58070